![molecular formula C18H20FN7O B6491209 N4-(4-fluorophenyl)-N2-[2-(morpholin-4-yl)ethyl]pteridine-2,4-diamine CAS No. 946343-89-1](/img/structure/B6491209.png)
N4-(4-fluorophenyl)-N2-[2-(morpholin-4-yl)ethyl]pteridine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N4-(4-fluorophenyl)-N2-[2-(morpholin-4-yl)ethyl]pteridine-2,4-diamine” is a complex organic molecule. It contains a pteridine ring, which is a bicyclic ring system made up of pyrimidine and pyrazine rings. This structure is found in many biological molecules, including folic acid and some forms of vitamin B .
Molecular Structure Analysis
The molecular structure of this compound would likely be characterized by the presence of the pteridine ring, along with the attached fluorophenyl, morpholinyl, and ethylamine groups. These groups could potentially influence the compound’s reactivity and interactions with other molecules .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the nature of its functional groups. For example, the presence of the polar amine groups and the nonpolar fluorophenyl group could influence its solubility, melting point, and other properties .Scientific Research Applications
- AKOS024643068 has shown promise as an anticancer agent. Researchers have explored its effects on tumor growth inhibition, apoptosis (programmed cell death), and cell cycle regulation. Preclinical studies suggest that it may interfere with cancer cell proliferation pathways .
- This compound exhibits kinase inhibitory activity. Kinases play a crucial role in cell signaling and regulation. By targeting specific kinases, AKOS024643068 may impact cellular processes related to inflammation, cell survival, and proliferation .
- Inflammation is implicated in various diseases. AKOS024643068 has been investigated for its anti-inflammatory properties. It may modulate inflammatory pathways, making it relevant for conditions like rheumatoid arthritis and inflammatory bowel disease .
- Some studies suggest that AKOS024643068 could protect neurons from damage and oxidative stress. Researchers have explored its potential in neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease .
- AKOS024643068’s effects on vascular health and cardiac function have been studied. It may impact blood vessel dilation, platelet aggregation, and endothelial function. These properties could be relevant for cardiovascular diseases .
- Preliminary research indicates that AKOS024643068 may exhibit antiviral effects. It has been evaluated against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). Further studies are needed to validate its potential as an antiviral agent .
Anticancer Properties
Kinase Inhibition
Anti-Inflammatory Effects
Neuroprotection and Neurodegenerative Diseases
Cardiovascular Applications
Antiviral Activity
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-N-(4-fluorophenyl)-2-N-(2-morpholin-4-ylethyl)pteridine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN7O/c19-13-1-3-14(4-2-13)23-17-15-16(21-6-5-20-15)24-18(25-17)22-7-8-26-9-11-27-12-10-26/h1-6H,7-12H2,(H2,21,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYHNPONPHLAIAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N4-(4-fluorophenyl)-N2-(2-morpholinoethyl)pteridine-2,4-diamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.